BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Analysis of
Methiocarb: Limit of Detection and
Quantification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methiocarb sulfoxide-d3

Cat. No.: B15556200

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the detection and
guantification of Methiocarb and its primary metabolites, Methiocarb sulfoxide and Methiocarb
sulfone. The data presented is intended to assist researchers in selecting the most appropriate
analytical strategy for their specific needs, considering factors such as sample matrix, required
sensitivity, and available instrumentation.

Data Presentation: Limit of Detection (LOD) and
Limit of Quantification (LOQ)

The following table summarizes the reported LOD and LOQ values for Methiocarb and its
metabolites across various analytical methods and sample matrices. These values are critical
for determining the lowest concentration of an analyte that can be reliably detected and
quantified.
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. Limit of Limit of
. Analytical . o
Analyte Matrix Detection Quantification
Method
(LOD) (LOQ)
Methiocarb Water LC-MS/MS 0.02 pg/L[1] 0.1 pg/L[1]
Methiocarb
) Water LC-MS/MS 0.02 pg/L[1] 0.1 pg/L[1]
sulfoxide
Methiocarb
Water LC-MS/MS 0.02 pg/L[1] 0.1 pg/L[1]
sulfone
) Rice Field
Methiocarb HPLC-UV 0.23 ng/mL -
Surface Water
Methiocarb Sail LC-MS/MS 0.2 ppb 1 ppb
Methiocarb )
] Soll LC-MS/MS 0.2 ppb 1 ppb
sulfoxide
Methiocarb ]
Soll LC-MS/MS 0.2 ppb 1 ppb
sulfone
) Bananas (Pulp & Below LOQ in
Methiocarb LC-PAD -
Peel) most samples
Methiocarb Bananas (Pulp &
LC-PAD - -
sulfoxide Peel)
Methiocarb Bananas (Pulp & Below LOQ in
LC-PAD -
sulfone Peel) most samples
HPLC with Post-
Column
Derivatization
Methiocarb Honey 4-5 ng/g -
and
Fluorescence
Detection
Methiocarb Vegetables LC-MS/MS - 5 po/kg[2?]
Differential Pulse
Methiocarb General 0.15 pg/mL -

Voltammetry
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Methiocarb Bivalve Mollusks UPLC-MS/MS 2 ng/mL 6 ng/mL
Fruit and
Methiocarb Vegetable-based  LC/ESI-MS/MS - 1 pg/kg

Infant Foods

Mandatory Visualization
Signaling Pathway: Methiocarb's Inhibition of
Acetylcholinesterase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556200#limit-of-detection-and-quantification-for-
methiocarb-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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